5-chloro-1-methyl-2-(trifluoromethyl)-1H-imidazole
Overview
Description
5-Chloro-1-methyl-2-(trifluoromethyl)-1H-imidazole, commonly referred to as 5-Cl-1-Methyl-2-(trifluoromethyl)-1H-imidazole, is a small molecule used in a variety of applications. It is a heterocyclic compound composed of a nitrogen atom and a chlorine atom linked to a five-membered ring. This compound has several interesting properties, such as high solubility in organic solvents and low toxicity, which make it attractive for use in a variety of scientific research applications.
Scientific Research Applications
5-Cl-1-Methyl-2-(trifluoromethyl)-1H-imidazole has a number of scientific research applications. It has been used as a catalyst in the synthesis of a variety of compounds, such as heterocyclic compounds and polymers. It has also been used as a reagent in the synthesis of other compounds, such as carboxylic acids and amides. In addition, it has been used in the synthesis of drugs, such as anti-cancer agents.
Mechanism of Action
The mechanism of action of 5-Cl-1-Methyl-2-(trifluoromethyl)-1H-imidazole is not fully understood. However, it is believed that it acts as a Lewis acid, meaning that it can donate electrons to other molecules. This can lead to the formation of new bonds between molecules, resulting in the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Cl-1-Methyl-2-(trifluoromethyl)-1H-imidazole are not fully understood. However, it has been shown to have some antioxidant properties, which may be beneficial in the treatment of certain diseases. In addition, it has been shown to have some anti-inflammatory effects, which may be beneficial in the treatment of certain conditions.
Advantages and Limitations for Lab Experiments
The advantages of using 5-Cl-1-Methyl-2-(trifluoromethyl)-1H-imidazole in lab experiments include its high solubility in organic solvents and low toxicity. This makes it an ideal reagent for a variety of experiments. However, it is important to note that the compound is sensitive to air and light, so it should be stored in a dark, airtight container.
Future Directions
There are a number of potential future directions for 5-Cl-1-Methyl-2-(trifluoromethyl)-1H-imidazole. One potential direction is to explore its potential as a catalyst in the synthesis of other compounds. Another potential direction is to explore its potential as a reagent in the synthesis of drugs, such as anti-cancer agents. Additionally, further research could be conducted to explore its biochemical and physiological effects, as well as its potential as an antioxidant and anti-inflammatory agent. Finally, further research could be conducted to explore its potential as a green reagent in organic synthesis.
Synthesis Methods
The synthesis of 5-Cl-1-Methyl-2-(trifluoromethyl)-1H-imidazole can be achieved in a few steps. The first step is to prepare a mixture of 5-chloro-1-methyl-2-(trifluoromethyl)-1H-imidazole and anhydrous hydrochloric acid in a three-necked flask. The mixture is heated to reflux until a homogeneous solution is obtained. The second step is to add a solution of sodium nitrite to the flask, and the reaction is heated to reflux for two hours. The final step is to cool the reaction and filter the solid product. The product is then purified by recrystallization from ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-1-methyl-2-(trifluoromethyl)-1H-imidazole involves the reaction of 1-methyl-1H-imidazole with chloroacetyl chloride followed by reaction with trifluoroacetic acid.", "Starting Materials": [ "1-methyl-1H-imidazole", "chloroacetyl chloride", "trifluoroacetic acid" ], "Reaction": [ "1. 1-methyl-1H-imidazole is reacted with chloroacetyl chloride in the presence of a base such as triethylamine to form 5-chloro-1-methyl-1H-imidazole-2-carboxylic acid chloride.", "2. The resulting product is then reacted with trifluoroacetic acid in the presence of a base such as pyridine to form 5-chloro-1-methyl-2-(trifluoromethyl)-1H-imidazole.", "3. The product is then purified by recrystallization or column chromatography." ] } | |
CAS RN |
852180-01-9 |
Product Name |
5-chloro-1-methyl-2-(trifluoromethyl)-1H-imidazole |
Molecular Formula |
C5H4ClF3N2 |
Molecular Weight |
184.5 |
Purity |
95 |
Origin of Product |
United States |
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